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Compound of Interest

Compound Name: Dispersol yellow brown XF

Cat. No.: B12363241

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dispersol Yellow Brown XF, a monoazo disperse dye, is primarily utilized in the textile
industry for coloring hydrophobic fibers, most notably polyester. This technical guide provides a
comprehensive review of the available scientific and technical information regarding Dispersol
Yellow Brown XF, with a specific focus on its chemical identity, physicochemical properties,
synthesis, applications, analytical methodologies, and toxicological profile. Due to the limited
availability of detailed data for this specific dye in the public domain, this review supplements
known information with general characteristics and protocols for the broader class of disperse
azo dyes, explicitly noting where such generalizations are made. This document aims to be a
valuable resource for professionals in research, development, and safety assessment who may
encounter this compound.

Chemical Identity

Dispersol Yellow Brown XF is chemically identified as methyl N-[4-[(2-bromo-6-chloro-4-
nitrophenyl)azo]phenyl]-N-(3-methoxy-3-oxopropyl)-beta-alaninate. Its unique CAS number
provides a definitive identifier for this specific chemical entity. It is important to note that the
trade name "Dispersol Yellow Brown XF" may sometimes be used to refer to dye
formulations that contain this chemical as a primary component, potentially in a mixture with
other substances.[1] For the purpose of this technical review, "Dispersol Yellow Brown XF"
refers specifically to the compound with the CAS number 59709-38-5.

Table 1: Chemical Identification of Dispersol Yellow Brown XF
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Identifier Value

methyl N-[4-[(2-bromo-6-chloro-4-
IUPAC Name nitrophenyl)azo]phenyl]-N-(3-methoxy-3-

oxopropyl)-beta-alaninate

CAS Number 59709-38-5

Chemical Formula C20H20BrCIN4Os

Molecular Weight 527.76 g/mol

Synonyms Dianix Yellow Brown XF, ANMOM

Physicochemical Properties

Detailed experimental data on the physicochemical properties of Dispersol Yellow Brown XF

are not extensively available in peer-reviewed literature. The information is primarily limited to

general descriptions from commercial suppliers.

Table 2: Physicochemical Properties of Dispersol Yellow Brown XF

Property Value Notes
General description from
Appearance Yellow-brown powder )
suppliers.
Melting Point Data not available
Boiling Point Data not available
. ) ] A general characteristic of
Solubility Sparingly soluble in water )
disperse dyes.
) On a scale of 1 to 8, where 8 is
Light Fastness (Xenon) 7 )
the highest fastness.
_ On ascale of 1to 5, where 5 is
Washing Fastness (60°C) 4-5 )
the highest fastness.
) On a scale of 1 to 5, where 5 is
Rubbing Fastness 4-5

the highest fastness.
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Synthesis

A specific, detailed experimental protocol for the synthesis of Dispersol Yellow Brown XF is
not publicly available. However, as a monoazo dye, its synthesis can be conceptually
understood to follow a standard diazotization and azo coupling reaction pathway. This process
generally involves the conversion of a primary aromatic amine to a diazonium salt, which then
reacts with a coupling component.

Diazotization

NaNO2, HCI
Primary Aromatic Amine \ 0-5°C /ﬁ
(e.g., 2—brom0—6—chIoro—4—nitroani|ine)/ > Diazonium Salt J

Azo Coupling

Y

Coupling Component Dispersol Yellow Brown XF
(e.g., N-phenyl-beta-alanine derivative) (Azo Dye)

Click to download full resolution via product page

A generalized synthetic pathway for azo dyes.

Applications and Experimental Protocols

The primary application of Dispersol Yellow Brown XF is in the dyeing of synthetic
hydrophobic fibers, with polyester being the most common substrate.[2] Disperse dyes are
applied as aqueous dispersions, and the dyeing process relies on the diffusion of the dye
molecules into the fiber structure at elevated temperatures.

General Experimental Protocol for Dyeing Polyester

The following is a general laboratory-scale procedure for dyeing polyester fabric with disperse
dyes. Specific conditions may need optimization for Dispersol Yellow Brown XF.

Materials:
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Polyester fabric

Dispersol Yellow Brown XF

Dispersing agent

Acetic acid (to adjust pH)

Sodium hydrosulfite and sodium hydroxide (for reduction clearing)
High-temperature, high-pressure laboratory dyeing apparatus
Procedure:

Dye Bath Preparation: Prepare a dye bath containing the required amount of Dispersol
Yellow Brown XF, a dispersing agent (e.g., 1 g/L), and water. The pH of the bath should be
adjusted to 4.5-5.5 using acetic acid.

Dyeing: Immerse the polyester fabric in the dye bath. Raise the temperature to 130°C at a
rate of 2°C/minute and maintain this temperature for 60 minutes.

Cooling and Rinsing: Cool the dye bath to 70°C and rinse the fabric thoroughly with hot and
then cold water.

Reduction Clearing: Treat the dyed fabric in a solution containing 2 g/L sodium hydrosulfite
and 2 g/L sodium hydroxide at 80°C for 15 minutes to remove any unfixed dye from the fiber
surface.

Final Rinse and Drying: Rinse the fabric with hot and cold water until the water is clear and
then dry the fabric.
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Prepare Dye Bath
(Dye, Dispersing Agent, pH 4.5-5.5)

Dyeing Process
(Immerse Fabric, Ramp to 130°C, Hold for 60 min)

Cool to 70°C

(Hot and Cold Rinse]

Reduction Clearing
(NaOH, Na2S204, 80°C, 15 min)
Dry Fabric
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Workflow for polyester dyeing with disperse dyes.
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Analytical Methods

Specific, validated analytical methods for the quantification of Dispersol Yellow Brown XF are
not readily found in the public literature. However, general methods for the analysis of disperse
dyes in textiles are well-established and can be adapted. High-performance liquid
chromatography (HPLC) coupled with a diode-array detector (DAD) or a mass spectrometer
(MS) is the most common technique.

General Protocol for HPLC Analysis

Sample Preparation (from textile):

Cut the dyed textile sample into small pieces.

o Extract the dye using a suitable solvent (e.g., methanol, dimethylformamide, or
chlorobenzene) in an ultrasonic bath at an elevated temperature (e.g., 60-80°C) for 30-60
minutes.

o Centrifuge the extract to remove fabric debris.

« Filter the supernatant through a 0.45 pm filter prior to injection.
HPLC Conditions (General Guidance):

e Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 um).

» Mobile Phase: A gradient of acetonitrile and water (often with a modifier like formic acid or
ammonium acetate).

o Detection: DAD at the wavelength of maximum absorbance (Amax) for the dye, or MS with
electrospray ionization (ESI).

Toxicological Information

There is a significant lack of publicly available toxicological data for Dispersol Yellow Brown
XF (CAS 59709-38-5). A screening assessment by the Canadian government concluded that
while the substance is expected to be persistent in the environment, it has a low potential for
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bioaccumulation.[1] No data on acute toxicity, skin sensitization, carcinogenicity, or
mutagenicity for this specific compound were found in the public domain.

For context, some other disperse dyes have been studied more extensively. For example, C.I.
Disperse Yellow 3 has been shown to be a contact allergen and has produced carcinogenic
effects in animal studies.[3][4] However, it is crucial to emphasize that toxicological findings for
one dye cannot be directly extrapolated to another, even within the same class. Given the data
gap, appropriate safety precautions should be taken when handling Dispersol Yellow Brown
XF, including the use of personal protective equipment to minimize dermal and inhalation
exposure.

Conclusion

Dispersol Yellow Brown XF is a commercially relevant disperse dye with a well-defined
chemical identity. However, there is a notable scarcity of in-depth, publicly accessible data
regarding its physicochemical properties, specific synthesis protocols, and toxicological profile.
While general procedures for its application and analysis can be inferred from the literature on
disperse dyes, the lack of specific data necessitates a cautious approach in its handling and
assessment. Further research is warranted to fill these knowledge gaps to ensure its safe and
effective use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12363241#dispersol-yellow-brown-xf-literature-
review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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